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Compound of Interest

Compound Name: Salinazid

CAS No.: 1082667-45-5

Cat. No.: B10763054

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Salinazid (Salicylaldehyde isonicotinoyl hydrazone), a compound of interest for its

biological activities, including its role as a metal ionophore and chelator. This document

summarizes key quantitative data, details relevant experimental methodologies, and visualizes

associated mechanisms and workflows to support research and development efforts.

Chemical Identity and Core Properties
Salinazid is a hydrazone derivative of isoniazid. Its fundamental chemical and physical

properties are summarized below.
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Property Value Reference(s)

IUPAC Name

N'-[(E)-(2-

hydroxyphenyl)methylideneami

no]pyridine-4-carboxamide

[1]

Synonyms

SIH1, Salizide, Salizid,

Salicylaldehyde isonicotinoyl

hydrazone, Nupasal, Nilazid

[1][2]

CAS Number 495-84-1 [3]

Chemical Formula C₁₃H₁₁N₃O₂ [3]

Molecular Weight 241.25 g/mol

Melting Point 232-233 °C

Boiling Point 401.8 °C at 760 mmHg

Density 1.24 g/cm³

Predicted LogP (XlogP) 1.4

Solubility Profile
The solubility of Salinazid is a critical parameter for its formulation and biological activity. It

exhibits limited solubility in aqueous media, which is highly dependent on pH and temperature.
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Solvent/Condition Solubility Data Reference(s)

Aqueous Buffer (pH 7.4) > 36.2 µg/mL

Aqueous Solutions

Generally < 10⁻⁴ mole fraction.

Solubility increases with

temperature.

pH Dependence

Solubility at pH 2.0 is

approximately 10-fold higher

than at pH 7.4.

Solvent Order
Octanol > Buffer (pH 2.0) >

Buffer (pH 7.4)

Formulation Note

Oxalate and acesulfame salts

have been shown to improve

aqueous solubility significantly.

Acid Dissociation Constant (pKa)
An experimental pKa value for Salinazid is not readily available in the cited literature. However,

Salinazid possesses both acidic (phenolic hydroxyl group) and basic (pyridine nitrogen and

hydrazone nitrogens) centers. For context, the parent compound isoniazid has reported pKa

values of approximately 3.35 (pyridine nitrogen) and 13.61 (hydrazide nitrogen) based on in-

silico predictions. The phenolic hydroxyl group in Salinazid is expected to be weakly acidic.

The determination of pKa is crucial for understanding its ionization state at physiological pH,

which influences its solubility, membrane permeability, and metal-binding capabilities.

Experimental Protocols
Detailed methodologies are essential for the replication and validation of physicochemical data.

Below are protocols for determining key properties of Salinazid.

Solubility Determination (Isothermal Saturation Method)
This method is considered a gold standard for determining the equilibrium solubility of a

compound.
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Principle: An excess amount of the solid compound is equilibrated with the solvent at a

constant temperature for a sufficient period to achieve a saturated solution. The concentration

of the solute in the liquid phase is then determined analytically.

Detailed Protocol:

Preparation: Add an excess amount of Salinazid powder to a sealed, thermostable vial

containing the solvent of interest (e.g., phosphate buffer pH 7.4, octanol).

Equilibration: Place the vial in a thermostated shaker or agitator set to a constant

temperature (e.g., 298.15 K). Agitate the suspension for a prolonged period (typically 24-72

hours) to ensure thermodynamic equilibrium is reached.

Phase Separation: After equilibration, cease agitation and allow the suspension to settle.

Separate the solid and liquid phases by centrifugation at the same constant temperature to

prevent temperature-induced precipitation or dissolution.

Sampling: Carefully withdraw a precise volume of the clear supernatant (the saturated

solution).

Dilution: Dilute the aliquot with a suitable solvent to a concentration within the linear range of

the analytical method to be used.

Quantification: Determine the concentration of Salinazid in the diluted sample using a

validated analytical technique, such as High-Performance Liquid Chromatography (HPLC)

with UV detection.

Calculation: Back-calculate the original concentration in the saturated solution, taking into

account the dilution factor. The experiment should be repeated at different temperatures to

assess the temperature dependence of solubility.
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Workflow for Isothermal Saturation Solubility

Preparation

Equilibration

Phase Separation

Quantification

Add excess Salinazid
to solvent in vial

Agitate at constant
temperature (24-72h)

Centrifuge sample
at constant temperature

Withdraw supernatant

Dilute aliquot

Analyze by HPLC-UV

Calculate solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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